(Z)-5-((2-(cyclohexylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-3-(3-methoxypropyl)-2-thioxothiazolidin-4-one

• IUPAC Name: (5Z)-5-[[2-(cyclohexylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(3-methoxypropyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H26N4O3S2/c1-29-13-7-12-26-21(28)17(31-22(26)30)14-16-19(23-15-8-3-2-4-9-15)24-18-10-5-6-11-25(18)20(16)27/h5-6,10-11,14-15,23H,2-4,7-9,12-13H2,1H3/b17-14-
• InChI Key: VZMSYMLSQLLWKG-VKAVYKQESA-N
• Canonical SMILES: COCCCN1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)NC4CCCCC4)SC1=S
• Isomeric SMILES: COCCCN1C(=O)/C(=C/C2=C(N=C3C=CC=CN3C2=O)NC4CCCCC4)/SC1=S
• Molecular Formula: C22H26N4O3S2
• Molecular Weight: 458.6 g/mol
• CAS No.: 618078-27-6

Description

(Z)-5-((2-(cyclohexylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-3-(3-methoxypropyl)-2-thioxothiazolidin-4-one is a useful research compound. Its molecular formula is C22H26N4O3S2 and its molecular weight is 458.6. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic System Synthesis

• The compound has been used in the preparation of various heterocyclic systems, such as 4H-pyrido[1,2-a]pyrimidin-4-ones, 4H-pyrimido[1,2-b]pyridazin-4-ones, and 5H-thiazolo[3,2-a]pyrimidin-5-one. These are synthesized using methyl (Z)-2-[(benzyloxycarbonyl)amino]-3-dimethylaminopropenoate, which is similar in structure to the query compound (Toplak, Svete, Grdadolnik, & Stanovnik, 1999).

Synthesis of Carboxylates

• Another application involves the transformation of related compounds into carboxylates. For instance, methyl 2-amino-4-(2-methoxy-2-oxo-ethyl)thiazole-5-carboxylate was transformed into (4H-pyrido[1,2-a]pyrimidin-3-yl)thiazole-5-carboxylates (Žugelj, Albreht, Uršič, Svete, & Stanovnik, 2009).

Antimicrobial and Anticancer Activities

• Compounds synthesized from similar heterocyclic systems have demonstrated potential antimicrobial and anticancer activities. For instance, a series of novel methylene-bis-pyrimidinyl-spiro-4-thiazolidinones showed these properties, suggesting that derivatives of the query compound could possess similar biological activities (Srinivas, Nagaraj, & Reddy, 2008).

Synthesis of Novel Derivatives

• Novel derivatives of thioxothiazolidin-4-one, like the query compound, have been synthesized and evaluated for their biological activities. These include studies on their anti-inflammatory, antimicrobial, and anticancer properties, indicating broad applications in therapeutic research (Verma & Verma, 2022).